Cas no 2229516-02-1 (2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine)

• Product Name: 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine
• CAS No: 2229516-02-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6335799
• PubChem ID: 165670785
• Update Time: 2025-06-14

2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine
• 2229516-02-1
• EN300-1797058

• Inchi： 1S/C10H12N2O2/c1-7-4-3-5-9(12(13)14)10(7)8(2)6-11/h3-5H,2,6,11H2,1H3
• InChI Key： XFYZDLSFMJMFRO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C(=C)CN)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine (CAS No. 2229516-02-1)

In the realm of organic chemistry, 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine (CAS No. 2229516-02-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by a nitrophenyl group and an amine functionality, is often explored in pharmaceutical research and material science. Its molecular framework, featuring a prop-2-en-1-amine moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its electron-withdrawing nitro group, which influences reactivity in coupling reactions and polymerization processes.

The growing demand for nitroaromatic compounds like 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine is driven by their role in developing advanced materials and bioactive molecules. Recent studies highlight its potential in creating photoactive polymers for solar cells, aligning with the global push toward renewable energy. Additionally, its amine group offers opportunities for derivatization, enabling the design of targeted drug candidates. This aligns with trending searches on "nitroaromatic amines in drug discovery" and "sustainable polymer precursors," reflecting broader scientific and industrial interests.

From a synthetic perspective, CAS No. 2229516-02-1 is often prepared via Pd-catalyzed cross-coupling or nitration reactions, methods frequently queried in academic forums. Its stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) further enhance its practicality. Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify purity, a topic of high relevance in quality control discussions. Notably, the compound’s methyl-substituted aromatic ring contributes to steric effects, a key consideration in reaction optimization—addressing common search queries such as "steric hindrance in organic synthesis."

Environmental and safety profiles of 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine are also critical, given increasing regulatory scrutiny. While not classified as hazardous, proper handling protocols are recommended due to its nitro group, which may pose mild irritancy. This aligns with industry searches for "green chemistry alternatives for nitro compounds." Furthermore, its biodegradability and low bioaccumulation potential make it a candidate for eco-friendly chemical processes, resonating with sustainability trends.

In conclusion, 2-(2-methyl-6-nitrophenyl)prop-2-en-1-amine (CAS No. 2229516-02-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its value. As research evolves, this compound will likely remain a focal point for addressing challenges in renewable energy, drug development, and sustainable manufacturing, answering the pressing questions of today’s scientific community.